Cas no 3582-71-6 (1,5-Dichlorohexamethyltrisiloxane (~90%))

• Product Name: 1,5-Dichlorohexamethyltrisiloxane (~90%)
• CAS No: 3582-71-6
• MF: C₆H₁₈Cl₂O₂Si₃
• MW: 277.368422985077
• MDL: MFCD00045147
• CID: 316379
• PubChem ID: 87569214
• Update Time: 2025-08-03

1,5-Dichlorohexamethyltrisiloxane (~90%) Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,5-dichloro-1,1,3,3,5,5-hexamethyl-
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane
• 1,5-DICHLOROHEXAMETHYLTRISILOXANE
• bis[[chloro(dimethyl)silyl]oxy]-dimethylsilane
• 1,1,3,3,5,5-hexamethyldichlorotrisiloxane
• 1,3-dichloro hexamethyl trisiloxane
• 1,5-Dichlor-1,1,3,3,5,5-hexamethyltrisiloxan
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyl disiloxane
• hexamethyl-1,5-dichlorotrisiloxane
• Trisiloxane,1,5-dichloro-1,1,3,3,5,5-hexamethyl
• 1,5-dichloro-1,1,3,3,5,5-hexamethyl-trisiloxan
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyl-trisiloxane
• Trisiloxane, 1,5-dichloro-1,1,3,3,5,5-hexamethyl-
• GJIYNWRLGOMDEX-UHFFFAOYSA-N
• 1 5-dichlorohexamethyltrisiloxane
• 1,5-dichlorohexamethyl trisiloxane
• TRISILOXANE,1,5-DICHLORO,HEXAMETHYL
• D2825
• S05950
• Dimethylsilylenebis(oxy)bis(chlorodimethylsilane)
• 1,5-Dichlorohexamethyltrisiloxane (~90%)
• UNII-KLE4X83TYM
• D90118
• InChI=1/C6H18Cl2O2Si3/c1-11(2,7)9-13(5,6)10-12(3,4)8/h1-6H
• SCHEMBL297263
• FS-5366
• SY234577
• MFCD00241459
• AKOS015848781
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane, technical, >=95% (GC)
• MFCD00045147
• 67923-13-1
• EINECS 222-707-5
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyl trisiloxane
• KLE4X83TYM
• 3582-71-6
• 2,6-dichloro-2,4,4,6-tetramethyl-3,5-dioxa-2,4,6-trisilaheptane
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane #
• DTXSID3063091
• NS00047635
• FT-0606955
• 1,5-DICHLOROHEXAMETHYLTRISILOXANE, tech
• DB-048876
• 1,5Dichloro1,1,3,3,5,5hexamethyltrisiloxane
• Trisiloxane, 1,5dichloro1,1,3,3,5,5hexamethyl
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane;1,1,3,3,5,5-Hexamethyl-1,5-dichlorotrisiloxane;1-Chloro-3-chlorodimethylsilyloxy-1,1,3,3-tetramethyldisiloxane;Bis(chlorodimethylsiloxy)dimethylsilane;Hexamethyl-1,5-dichlorotrisiloxane
• DTXCID2039095

• MDL： MFCD00045147
• Inchi： 1S/C6H18Cl2O2Si3/c1-11(2,7)9-13(5,6)10-12(3,4)8/h1-6H3
• InChI Key： GJIYNWRLGOMDEX-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)O[Si](C)(C)O[Si](C)(C)Cl

Computed Properties

• Exact Mass: 275.99900
• Monoisotopic Mass: 275.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.018 g/mL at 25 °C(lit.)
• Melting Point: -53 °C
• Boiling Point: 184°C(lit.)
• Flash Point: 170 °F
• Refractive Index: n20/D 1.405(lit.)
• PSA: 18.46000
• LogP: 3.60260
• Solubility: Uncertain

1,5-Dichlorohexamethyltrisiloxane (~90%) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S28; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes